Cas no 946212-42-6 (2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine)

• Product Name: 2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine
• CAS No: 946212-42-6
• MF: C₂₀H₂₇N₅O₃
• MW: 385.460084199905
• CID: 6579818
• PubChem ID: 27477522
• Update Time: 2025-07-23

2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine
• Methanone, (3,4-dimethoxyphenyl)[4-[4-(dimethylamino)-6-methyl-2-pyrimidinyl]-1-piperazinyl]-
• 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine
• (3,4-dimethoxyphenyl)-[4-[4-(dimethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]methanone
• AKOS005010330
• 946212-42-6
• (3,4-dimethoxyphenyl)(4-(4-(dimethylamino)-6-methylpyrimidin-2-yl)piperazin-1-yl)methanone
• F2075-0406

• Inchi： 1S/C20H27N5O3/c1-14-12-18(23(2)3)22-20(21-14)25-10-8-24(9-11-25)19(26)15-6-7-16(27-4)17(13-15)28-5/h6-7,12-13H,8-11H2,1-5H3
• InChI Key： ZSTLDAIZAKXPKJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(N1CCN(C2=NC(C)=CC(N(C)C)=N2)CC1)=O

Computed Properties

• Exact Mass: 385.21138974g/mol
• Monoisotopic Mass: 385.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 610.5±65.0 °C(Predicted)
• pka: 9.57±0.10(Predicted)

Additional information on 2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine

Introduction to 2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine (CAS No. 946212-42-6)

The compound 2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine, identified by the CAS number 946212-42-6, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines a piperazine moiety with a dimethoxybenzoyl group and a N,N,6-trimethylpyrimidin-4-amine core, suggesting potential applications in the development of novel therapeutic agents. The strategic arrangement of these functional groups enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The piperazine scaffold, known for its ability to modulate neurotransmitter systems, has been extensively studied for its role in central nervous system (CNS) disorders. Meanwhile, the dimethoxybenzoyl group introduces lipophilicity and metabolic stability, which are critical factors in drug design. The N,N,6-trimethylpyrimidin-4-amine moiety further contributes to the compound's complexity, offering unique interactions with biological targets.

Current research in medicinal chemistry emphasizes the development of multitarget-directed ligands (MTDLs), which can interact with multiple biological pathways simultaneously. The structural features of 2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine align well with this approach. Studies have shown that such compounds can exhibit enhanced efficacy and reduced side effects compared to traditional single-target drugs. The presence of both aromatic and aliphatic components in its structure allows for versatile interactions with enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives have been widely used in medications targeting conditions such as depression, anxiety, and schizophrenia. The additional functional groups in 2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine may enhance its binding affinity to specific neurotransmitter receptors, thereby improving therapeutic outcomes. Preliminary computational studies suggest that this compound could modulate serotonin and dopamine pathways, which are implicated in various CNS disorders.

Moreover, the dimethoxybenzoyl group contributes to the compound's solubility and bioavailability, critical parameters for drug formulation. This feature ensures that the compound can be effectively absorbed and distributed throughout the body upon administration. Additionally, the metabolic stability provided by this group minimizes rapid degradation in vivo, allowing for prolonged therapeutic effects.

The N,N,6-trimethylpyrimidin-4-amine moiety adds another layer of complexity to the compound's pharmacological profile. Pyrimidine derivatives are well-known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. By incorporating this group into the molecular framework of 2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine, researchers aim to harness these properties while maintaining selectivity for specific therapeutic targets.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments indicate that it exhibits potent inhibitory activity against certain enzymes involved in inflammation and pain signaling. These findings are particularly promising for developing novel treatments for chronic inflammatory conditions such as rheumatoid arthritis and neuropathic pain. The compound's ability to modulate multiple pathways suggests that it may offer a synergistic effect when combined with other therapeutic agents.

The synthesis of 2-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-am ine presents a fascinating challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct its core framework while ensuring high yield and purity. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been instrumental in achieving this goal.

As research progresses, additional derivatives of this compound are being explored to optimize its pharmacological properties further. By modifying specific functional groups or introducing new ones altogether, scientists aim to enhance its potency while minimizing potential side effects. The versatility of its structural framework makes it an attractive candidate for structure-based drug design (SBDD) approaches.

The potential applications of 2 - 4 - (3 , 4 - dimethoxybenzoyl) piperazin - 1 - yl - N , N , 6 - trimethylpyrimidin - 4 - am ine extend beyond neurological disorders. Preliminary data suggest that it may also exhibit antimicrobial properties due to its interaction with bacterial enzymes involved in DNA replication and metabolism. This opens up possibilities for developing novel antibiotics or antifungal agents against resistant strains.

In conclusion,2 - 4 - (3 , 4 - dimethoxybenzoyl) piperazin - 1 - yl - N , N , 6 - trimethylpyrimidin - 4 - am ine (CAS No . 946212 - 42 - 6) represents a significant advancement in medicinal chemistry with far-reaching implications for therapeutic development . Its unique structural features make it a versatile tool for targeting multiple biological pathways simultaneously . Further research is warranted to fully elucidate its mechanism(s) of action , optimize its pharmacological properties , and translate these findings into clinical applications .